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Compound of Interest

2-Bromo-4-
Compound Name:
(trifluoromethyl)phenylacetic acid

Cat. No.: B1272844

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Bromo-4-
(trifluoromethyl)phenylacetic acid, a halogenated aromatic carboxylic acid of interest in
synthetic and medicinal chemistry. This document consolidates available physicochemical data,
proposes a detailed synthetic pathway based on established chemical transformations, and
outlines methods for its characterization. Due to a lack of publicly available biological data, this
guide also highlights the need for further research into the potential pharmacological
applications of this compound.

Chemical Structure and Properties

2-Bromo-4-(trifluoromethyl)phenylacetic acid is a substituted phenylacetic acid derivative.
The presence of a bromine atom and a trifluoromethyl group on the phenyl ring significantly
influences its electronic properties and potential for further chemical modification.

Chemical Structure:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1272844?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

